Cas no 60160-03-4 (9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid)
60160-03-4 structure
Product name:9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid
9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid
- SCHEMBL3724888
- DB-296935
- 60160-03-4
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- Inchi： InChI=1S/C14H10N2O4/c17-6-7-4-5-10(18)13-11(7)15-9-3-1-2-8(14(19)20)12(9)16-13/h1-5,17-18H,6H2,(H,19,20)
- InChI Key： WKGBHOYXBXSWRI-UHFFFAOYSA-N
- SMILES： OCc1ccc(O)c2nc3c(cccc3nc12)C(O)=O
Computed Properties
- Exact Mass: 270.06405680Da
- Monoisotopic Mass: 270.06405680Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
- XLogP3: 0.9
9-Hydroxy-6-(hydroxymethyl)-1-phenazinecarboxylic acid Related Literature
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2. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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4. Book reviews
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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